Cas no 1416499-85-8 ([(2R)-6,6-dimethylmorpholin-2-yl]methanol)

• Product Name: [(2R)-6,6-dimethylmorpholin-2-yl]methanol
• CAS No: 1416499-85-8
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• MDL: MFCD28133536
• CID: 4595607
• Update Time: 2025-10-29

[(2R)-6,6-dimethylmorpholin-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

• (R)-(6,6-DIMETHYLMORPHOLIN-2-YL)METHANOL
• 2-Morpholinemethanol, 6,6-dimethyl-, (2R)-
• [(2R)-6,6-dimethylmorpholin-2-yl]methanol

• MDL： MFCD28133536
• Inchi： 1S/C7H15NO2/c1-7(2)5-8-3-6(4-9)10-7/h6,8-9H,3-5H2,1-2H3/t6-/m1/s1
• InChI Key： UIJHJZKEAMDADZ-ZCFIWIBFSA-N
• SMILES： C([C@@H]1OC(C)(C)CNC1)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on [(2R)-6,6-dimethylmorpholin-2-yl]methanol

Comprehensive Guide to [(2R)-6,6-dimethylmorpholin-2-yl]methanol (CAS No. 1416499-85-8): Properties, Applications, and Market Insights

[(2R)-6,6-dimethylmorpholin-2-yl]methanol (CAS No. 1416499-85-8) is a chiral morpholine derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique stereochemistry and functional group arrangement, serves as a versatile intermediate in organic synthesis. Its molecular structure features a morpholine ring with two methyl groups at the 6-position and a hydroxymethyl group at the 2-position, making it a valuable building block for drug discovery and fine chemical production.

The growing demand for chiral auxiliaries and pharmaceutical intermediates has propelled research into compounds like [(2R)-6,6-dimethylmorpholin-2-yl]methanol. With the rise of AI-driven drug discovery and green chemistry initiatives, researchers are increasingly exploring efficient synthetic routes for such molecules. The compound's CAS number 1416499-85-8 serves as a unique identifier in chemical databases, facilitating literature searches and regulatory compliance.

From a chemical properties perspective, [(2R)-6,6-dimethylmorpholin-2-yl]methanol exhibits moderate polarity due to its hydroxyl group and nitrogen-containing heterocycle. This characteristic makes it soluble in common organic solvents while maintaining sufficient stability for various synthetic transformations. The stereocenter at the 2-position is particularly important for creating enantiomerically pure compounds, a crucial requirement in modern pharmaceutical development.

The primary application of CAS 1416499-85-8 lies in its role as a key intermediate for active pharmaceutical ingredients (APIs). Recent publications suggest its utility in synthesizing potential therapeutic agents targeting neurological disorders and metabolic diseases. The pharmaceutical industry's focus on precision medicine and targeted therapies has increased the value of such structurally defined chiral building blocks.

Market analysis indicates steady growth in demand for [(2R)-6,6-dimethylmorpholin-2-yl]methanol, particularly from contract research organizations (CROs) and specialty chemical manufacturers. The compound's relevance to biocatalysis and asymmetric synthesis aligns with current trends toward sustainable chemical production methods. Researchers frequently search for information about its synthetic protocols, spectroscopic data, and handling precautions, reflecting the compound's practical importance in laboratory settings.

Quality control of 1416499-85-8 typically involves chromatographic purity assessment and confirmation of optical rotation values. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify the compound's identity and enantiomeric excess. These quality parameters are critical for researchers who require high-purity materials for sensitive chemical transformations.

Recent scientific literature highlights innovative applications of [(2R)-6,6-dimethylmorpholin-2-yl]methanol in medicinal chemistry projects. Its structural features make it suitable for creating molecular hybrids with improved pharmacokinetic properties. The compound's compatibility with various protecting group strategies and coupling reactions enhances its utility in multi-step syntheses.

From a regulatory standpoint, CAS No. 1416499-85-8 is not currently listed on major controlled substance inventories, facilitating its use in international research collaborations. However, researchers should always consult local regulations regarding the handling and transportation of chemical substances. The compound's material safety data sheet (MSDS) provides essential information about proper storage conditions and handling procedures.

The future outlook for [(2R)-6,6-dimethylmorpholin-2-yl]methanol appears promising, with potential expansions into new therapeutic areas and synthetic methodologies. As the pharmaceutical industry continues to emphasize structure-activity relationships and molecular diversity, chiral building blocks like this compound will remain valuable tools for drug discovery scientists.

For researchers working with 1416499-85-8, proper documentation of experimental procedures and analytical data is essential for reproducibility. The compound's growing importance in combinatorial chemistry and fragment-based drug design underscores the need for reliable synthetic protocols and characterization methods. Collaborative efforts between academic and industrial researchers continue to uncover new applications for this versatile chiral alcohol.

In conclusion, [(2R)-6,6-dimethylmorpholin-2-yl]methanol (CAS No. 1416499-85-8) represents an important structural motif in modern organic chemistry. Its combination of stereochemical purity, functional group versatility, and synthetic accessibility makes it a valuable asset for pharmaceutical research and development. As chemical synthesis techniques evolve, this compound is likely to find even broader applications in the creation of biologically active molecules.